3-(Cyclohexyloxy)-4-(methylamino)phenol

• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol
• IUPAC Name: 3-cyclohexyloxy-4-(methylamino)phenol
• InChI: InChI=1S/C13H19NO2/c1-14-12-8-7-10(15)9-13(12)16-11-5-3-2-4-6-11/h7-9,11,14-15H,2-6H2,1H3
• InChI Key: HBYNHYSISDFSIB-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=C(C=C1)O)OC2CCCCC2

Description

3-(Cyclohexyloxy)-4-(methylamino)phenol is a phenolic derivative characterized by a cyclohexyloxy group (-O-C6H11) at the 3-position and a methylamino group (-NH-CH3) at the 4-position of the aromatic ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Cyclohexyloxy)-4-(methylamino)phenol typically involves the following steps:

Formation of the Cyclohexyloxy Group: This can be achieved by reacting phenol with cyclohexyl bromide in the presence of a base such as potassium carbonate.

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Comparison with Similar Compounds

4-Cyclohexylphenol (CAS 1131-60-8)

Structural Similarities :

• Both compounds feature a cyclohexyl group attached to the phenolic ring. Key Differences:
• 4-Cyclohexylphenol lacks the methylamino group and the oxygen linkage (cyclohexyl vs. cyclohexyloxy). Properties and Applications:
• Molecular Formula: C12H16O vs. C13H19NO2 for the target compound .
• Reduction Potential: 4-Cyclohexylphenol’s electrochemical behavior is inferred to differ due to the absence of electron-donating amino groups.
• Applications: 4-Cyclohexylphenol is used industrially as a stabilizer and intermediate, whereas the target compound’s amino group may enhance bioactivity, making it relevant in drug discovery .

4-(Methylamino)phenol Derivatives

Structural Similarities :

• Shared 4-(methylamino) substituent. Key Differences:
• The target compound includes a cyclohexyloxy group, which increases lipophilicity compared to simpler derivatives like 4-(methylamino)phenol. Research Findings:
• Regioselectivity: In sulfone derivatization reactions, the methylamino group directs nucleophilic attack to the ortho position due to protonation at low pH, a behavior likely conserved in the target compound .

4-((Cyclohexyloxy)methyl)benzoic Acid Derivatives

Structural Similarities :

• Both contain cyclohexyloxy moieties.
  Key Differences :
• The benzoic acid derivative has a carboxyl group, whereas the target compound retains a phenolic -OH group. Synthesis Insights:
• The cyclohexyloxy group is introduced via nucleophilic substitution or esterification, as seen in the synthesis of compound 10 (Scheme S1, ) .
• Lipophilicity : The cyclohexyloxy group enhances membrane permeability, a trait advantageous in drug design .

Data Tables

Table 1. Physicochemical Properties of Selected Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Reduction Potential (V)	Key Functional Groups
3-(Cyclohexyloxy)-4-(methylamino)phenol	C13H19NO2	221.30	Not reported	Cyclohexyloxy, Methylamino
4-Cyclohexylphenol	C12H16O	176.26	Not reported	Cyclohexyl
4-(Methylamino)phenol	C7H9NO	123.15	5.1	Methylamino

Key Research Findings and Implications

This property may stabilize radical intermediates in the target compound during redox reactions.

Regioselective Reactivity: The ortho position to the methylamino group is highly reactive in sulfonation reactions, a trend likely applicable to the target compound .